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Introduction
GNE-0439 is a novel and selective inhibitor of the voltage-gated sodium channel Nav1.7.[1][2]

[3] Human genetics have strongly implicated Nav1.7 as a key mediator of pain signaling,

making it a promising therapeutic target for the development of new analgesics. GNE-0439 is

notable for its unique mechanism of action, binding to the voltage-sensing domain 4 (VSD4) of

the Nav1.7 channel, outside of the channel pore.[1][4] This application note provides detailed

protocols for assessing the activity of GNE-0439 and other Nav1.7 inhibitors using a

fluorescence-based membrane potential assay.

Mechanism of Action
GNE-0439 selectively inhibits the Nav1.7 channel. The discovery of GNE-0439 was facilitated

by a mechanism-specific assay design that utilized a mutant Nav1.7 channel (N1742K) and a

VSD4-binding activator, 1KαPMTX.[4] This approach was designed to preferentially identify

non-pore-blocking inhibitors. GNE-0439 was found to be a potent inhibitor of both wild-type and

the N1742K mutant Nav1.7 channel.[1][4]
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Quantitative Data
The inhibitory activity of GNE-0439 on various sodium channel subtypes has been quantified

using membrane potential assays. The following table summarizes the reported IC50 values.

Channel Activator IC50 (µM) Reference

Nav1.7 (wild-type) Veratridine 0.34 [1]

Nav1.7 (N1742K

mutant)
1KαPMTX 0.37 [1][4]

Nav1.5 Veratridine 38.3 [1]

Signaling Pathway and Inhibition Mechanism
The following diagram illustrates the interaction of GNE-0439 with the Nav1.7 channel.
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arrow Seed HEK293-Nav1.7 cells in
poly-D-lysine coated plates

Incubate overnight

Load cells with fluorescent
membrane potential dye

Incubate for 30-60 minutes

Place cell and compound plates
in FLIPR instrument

Prepare compound plate with
GNE-0439 and controls

Add compounds to cells and
incubate for ~3 minutes

Add activator (Veratridine or 1KαPMTX)

Measure fluorescence change

Data analysis (IC50 determination)
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arrow Seed HEK293-Nav1.7 cells

Incubate overnight

Load cells with Tl+-sensitive dye

Incubate

Add GNE-0439 and controls

Incubate

Add Tl+ containing stimulus buffer

Measure fluorescence increase

Data analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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